Cas no 141123-12-8 (1(2H)-Phthalazinone, 4-(4-chloro-3-methylphenyl)-)

1(2H)-Phthalazinone, 4-(4-chloro-3-methylphenyl)- structure
141123-12-8 structure
Product Name:1(2H)-Phthalazinone, 4-(4-chloro-3-methylphenyl)-
CAS No:141123-12-8
MF:C15H11ClN2O
MW:270.71364235878
CID:1302331
PubChem ID:71343526
Update Time:2025-04-20

1(2H)-Phthalazinone, 4-(4-chloro-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Phthalazinone, 4-(4-chloro-3-methylphenyl)-
    • 4-(4-chloro-3-methylphenyl)-2H-phthalazin-1-one
    • DTXSID70770107
    • 141123-12-8
    • 4-(4-Chloro-3-methylphenyl)phthalazin-1(2H)-one
    • Inchi: 1S/C15H11ClN2O/c1-9-8-10(6-7-13(9)16)14-11-4-2-3-5-12(11)15(19)18-17-14/h2-8H,1H3,(H,18,19)
    • InChI Key: OGZKAXCPOIFUFL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C)C1C2C=CC=CC=2C(NN=1)=O

Computed Properties

  • Exact Mass: 270.05613
  • Monoisotopic Mass: 270.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.46
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